Cas no 1806848-16-7 (3-Cyano-2-(difluoromethyl)-5-hydroxypyridine-4-carboxylic acid)

• Product Name: 3-Cyano-2-(difluoromethyl)-5-hydroxypyridine-4-carboxylic acid
• CAS No: 1806848-16-7
• MF: C₈H₄F₂N₂O₃
• MW: 214.125768661499
• CID: 4873291
• Update Time: 2025-10-30

3-Cyano-2-(difluoromethyl)-5-hydroxypyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Cyano-2-(difluoromethyl)-5-hydroxypyridine-4-carboxylic acid

• Inchi： 1S/C8H4F2N2O3/c9-7(10)6-3(1-11)5(8(14)15)4(13)2-12-6/h2,7,13H,(H,14,15)
• InChI Key： CVHWOIWPKVPMIJ-UHFFFAOYSA-N
• SMILES： FC(C1C(C#N)=C(C(=O)O)C(=CN=1)O)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 302
• XLogP3: 0.9
• Topological Polar Surface Area: 94.2

Additional information on 3-Cyano-2-(difluoromethyl)-5-hydroxypyridine-4-carboxylic acid

Introduction to 3-Cyano-2-(difluoromethyl)-5-hydroxypyridine-4-carboxylic acid (CAS No. 1806848-16-7) and Its Emerging Applications in Chemical Biology

3-Cyano-2-(difluoromethyl)-5-hydroxypyridine-4-carboxylic acid, identified by the chemical formula CAS No. 1806848-16-7, is a specialized heterocyclic compound that has garnered significant attention in the field of chemical biology and drug discovery. This compound belongs to the pyridine class, characterized by a nitrogen-containing aromatic ring, which is a cornerstone in medicinal chemistry due to its versatile biological interactions. The structural features of 3-Cyano-2-(difluoromethyl)-5-hydroxypyridine-4-carboxylic acid, particularly the presence of a cyano group, a difluoromethyl substituent, and a hydroxyl group, contribute to its unique reactivity and potential pharmacological properties.

The cyano group at the 3-position of the pyridine ring introduces a polarized carbon atom, enhancing the compound's ability to participate in hydrogen bonding and metal coordination interactions. This feature is particularly valuable in designing molecules that interact with biological targets such as enzymes and receptors. Additionally, the difluoromethyl moiety at the 2-position introduces electron-withdrawing effects through the fluorine atoms, which can modulate the electronic properties of the molecule. This substitution pattern is frequently employed in drug development to improve metabolic stability and binding affinity.

The hydroxyl group at the 5-position provides another site for functionalization, enabling further derivatization to create libraries of analogs for high-throughput screening. The carboxylic acid functionality at the 4-position allows for salt formation and enhances solubility, making it easier to handle in pharmaceutical formulations. These structural attributes make 3-Cyano-2-(difluoromethyl)-5-hydroxypyridine-4-carboxylic acid a promising scaffold for developing novel therapeutic agents.

In recent years, there has been growing interest in exploring the pharmacological potential of pyridine derivatives. Studies have demonstrated that pyridine-based compounds can exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer effects. The unique combination of functional groups in 3-Cyano-2-(difluoromethyl)-5-hydroxypyridine-4-carboxylic acid positions it as a candidate for further investigation in these areas.

One notable area of research involves the use of 3-Cyano-2-(difluoromethyl)-5-hydroxypyridine-4-carboxylic acid as a precursor in synthesizing kinase inhibitors. Kinases are enzymes that play critical roles in cell signaling pathways, and their dysregulation is implicated in various diseases, particularly cancer. The electron-withdrawing nature of the cyano group and the hydrophobicity introduced by the difluoromethyl group make this compound an attractive candidate for designing kinase inhibitors with improved selectivity and potency. Recent studies have shown that pyridine derivatives can effectively disrupt kinase activity by binding to their active sites or allosteric pockets.

Another emerging application of 3-Cyano-2-(difluoromethyl)-5-hydroxypyridine-4-carboxylic acid is in the development of antiviral agents. The structural complexity of this compound allows it to mimic natural substrates or interact with viral enzymes, thereby inhibiting viral replication. For instance, researchers have explored its potential as an inhibitor of proteases essential for viral maturation. The presence of both polar and non-polar regions in its structure facilitates binding to hydrophobic pockets within viral proteins while maintaining interactions with polar residues through hydrogen bonding.

The synthesis of 3-Cyano-2-(difluoromethyl)-5-hydroxypyridine-4-carboxylic acid presents both challenges and opportunities for chemists. Traditional synthetic routes often involve multi-step processes that require careful optimization to ensure high yields and purity. However, advances in catalytic methods and flow chemistry have made it possible to streamline these processes, reducing reaction times and improving scalability. For example, palladium-catalyzed cross-coupling reactions can be employed to introduce the difluoromethyl group efficiently, while nucleophilic substitution reactions can be used to install the cyano and hydroxyl groups.

The versatility of 3-Cyano-2-(difluoromethyl)-5-hydroxypyridine-4-carboxylic acid also extends to material science applications. Its ability to form coordination complexes with metals makes it useful in designing metal-organic frameworks (MOFs) or supramolecular assemblies with tailored properties. These materials have potential applications in catalysis, gas storage, and sensing technologies. The electron-deficient nature of the pyridine ring allows it to act as a ligand for transition metals such as copper, zinc, and iron, facilitating the development of novel catalysts for organic transformations.

In conclusion,3-Cyano-2-(difluoromethyl)-5-hydroxypyridine-4-carboxylic acid (CAS No. 1806848-16-7) is a multifaceted compound with significant potential across multiple domains of chemical biology and pharmaceutical research. Its unique structural features enable interactions with biological targets that could lead to novel therapeutics targeting diseases such as cancer and viral infections. Additionally,3-Cyano-2-(difluoromethyl)-5-hydroxypyridine-4-carboxylic acid offers opportunities for innovation in material science through its ability to form coordination complexes with metals.